Cas no 1268049-13-3 (5-(m-Tolyl)nicotinonitrile)

5-(m-Tolyl)nicotinonitrile is a versatile nitrile-substituted pyridine derivative, commonly employed as a key intermediate in pharmaceutical and agrochemical synthesis. Its structural motif, featuring a meta-tolyl group attached to a nicotinonitrile core, makes it valuable for constructing complex heterocyclic compounds. The nitrile functionality offers reactivity for further transformations, such as hydrolysis or cyclization, while the aromatic system provides stability and compatibility with diverse reaction conditions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its ability to serve as a scaffold for functional group modifications. High purity and consistent quality ensure reliable performance in research and industrial applications.

5-(m-Tolyl)nicotinonitrile structure

Product name:5-(m-Tolyl)nicotinonitrile

CAS No:1268049-13-3

MF:C₁₃H₁₀N₂

MW:194.231902599335

CID:1033423

PubChem ID:68019049

5-(m-Tolyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(m-Tolyl)nicotinonitrile
- 5-(3-methylphenyl)pyridine-3-carbonitrile
- DB-317751
- DTXSID80737903
- SCHEMBL10053579
- 1268049-13-3
- 5-m-tolylpyridine-3-carbonitrile
- A1-53472
- SB54912
- Inchi： InChI=1S/C13H10N2/c1-10-3-2-4-12(5-10)13-6-11(7-14)8-15-9-13/h2-6,8-9H,1H3
- InChI Key： PHULQKGWYUPWRN-UHFFFAOYSA-N
- SMILES： CC1=CC(=CC=C1)C2=CN=CC(=C2)C#N

Computed Properties

Exact Mass: 194.084398327g/mol
Monoisotopic Mass: 194.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 36.7Å²

5-(m-Tolyl)nicotinonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM177707-1g	5-(m-tolyl)nicotinonitrile	1268049-13-3	95%	1g	$594	2022-06-13
Chemenu	CM177707-1g	5-(m-tolyl)nicotinonitrile	1268049-13-3	95%	1g	$594	2021-08-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1803619-1g	5-(m-Tolyl)nicotinonitrile	1268049-13-3	98%	1g	￥4384.00	2024-08-09
Alichem	A029206553-1g	5-(m-Tolyl)nicotinonitrile	1268049-13-3	95%	1g	522.24 USD	2021-06-01